Anabaenopeptilide 90B

• Molecular Formula: C45H61ClN8O14
• Molecular Weight: 973.5 g/mol
• IUPAC Name: N-[8-butan-2-yl-5-[(3-chloro-4-hydroxyphenyl)methyl]-21-hydroxy-2-(1-hydroxyethyl)-15-[2-(4-hydroxyphenyl)ethyl]-4,11-dimethyl-3,6,9,13,16,22-hexaoxo-10-oxa-1,4,7,14,17-pentazabicyclo[16.3.1]docosan-12-yl]-2-formamidopentanediamide
• InChI: InChI=1S/C45H61ClN8O14/c1-6-22(2)36-45(67)68-24(4)37(52-39(61)29(48-21-55)14-17-34(47)59)42(64)49-30(13-9-25-7-11-27(57)12-8-25)40(62)50-31-15-18-35(60)54(43(31)65)38(23(3)56)44(66)53(5)32(41(63)51-36)20-26-10-16-33(58)28(46)19-26/h7-8,10-12,16,19,21-24,29-32,35-38,56-58,60H,6,9,13-15,17-18,20H2,1-5H3,(H2,47,59)(H,48,55)(H,49,64)(H,50,62)(H,51,63)(H,52,61)
• InChI Key: HVJQTJPQRUVUKC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1C(=O)OC(C(C(=O)NC(C(=O)NC2CCC(N(C2=O)C(C(=O)N(C(C(=O)N1)CC3=CC(=C(C=C3)O)Cl)C)C(C)O)O)CCC4=CC=C(C=C4)O)NC(=O)C(CCC(=O)N)NC=O)C

Description

Anabaenopeptilide 90B is a cyclodepsipeptide.

Scientific Research Applications

Gene Synthesis and Structural Characteristics

Anabaenopeptilide 90B is synthesized by a gene cluster identified in Anabaena strain 90. This strain is known to produce a variety of bioactive peptides, including anabaenopeptilides. The genes involved in the synthesis of these peptides are organized in a co-linear manner with the amino acid residues in the finished peptide. Anabaenopeptilide 90B, as part of the anabaenopeptilides, shares the structure of a six-amino-acid ring with a side-chain, although its specific function has not been established (Rouhiainen et al., 2000). The structural elucidation of cyanobacterial peptides, including anabaenopeptilides, has been carried out using advanced analytical methods, confirming their intricate structures and reinforcing the importance of understanding these compounds at a molecular level (Fujii et al., 2002).

Environmental and Growth Factors

Studies have investigated the effects of environmental factors like light intensity, temperature, and phosphorus limitation on the production of anabaenopeptilides, alongside other peptides, in cyanobacteria like Anabaena 90. These factors have been found to influence the rate of peptide production, indicating a potential regulatory mechanism that allows cyanobacteria to maintain stable peptide levels in varying environmental conditions (Tonk et al., 2009). Furthermore, variations in the concentration of peptides like anabaenopeptilides in the cyanobacterium Anabaena strain 90 under different light and phosphate conditions suggest a potential linked function of these compounds within the producer organism, although the exact nature of this function is yet to be discovered (Repka et al., 2004).

Biosynthesis Pathways and Gene Organization

Research into the biosynthesis pathways of anabaenopeptilides and related peptides has revealed complex gene clusters encoding for peptide synthetase domains. The gene organization in these clusters follows a unique pattern, sometimes deviating from established colinearity rules of linear non-ribosomal peptide synthetases, indicating a specialized mechanism for the biosynthesis of specific peptide variants like anabaenopeptilides in cyanobacteria (Rouhiainen et al., 2010).